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Compound of Interest

Compound Name: Bismuth oxalate

Cat. No.: B1617870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bismuth oxalate, a compound with

significant applications in materials science and potential relevance in pharmaceutical

development. This document details its chemical identity, physicochemical properties,

synthesis protocols, and thermal behavior, presenting data in a structured format for ease of

reference and comparison.

Chemical Identity and Formula
Bismuth oxalate is an inorganic compound, a salt of bismuth and oxalic acid. Its primary

chemical formula is Bi₂(C₂O₄)₃.[1][2] However, it can also exist in hydrated forms, such as

Bi₂(C₂O₄)₃·7H₂O, or as a basic salt like BiOHC₂O₄.[3][4][5]
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Identifier Value

Chemical Formula C₆Bi₂O₁₂

Line Formula Bi₂(C₂O₄)₃

Molecular Weight 682.02 g/mol [1][6][7][8][9][10]

CAS Registry Number 6591-55-5[1][6][9]

IUPAC Name dibismuth;oxalate[6]

Synonyms
Bismuth(III) oxalate, Oxalic acid bismuth salt[1]

[6][11]

Physicochemical Properties
Bismuth oxalate is a white, poisonous powder.[1][9][11][12] It is characterized by its high

insolubility in water and ethanol.[1][9][11][12][13] However, it is soluble in dilute mineral acids

such as hydrochloric acid (HCl) and nitric acid (HNO₃).[1][2][12]

Property Description

Appearance White powder[9][11][12]

Solubility
- Practically insoluble in water and alcohol.[1][2]

[13] - Soluble in dilute acids.[1][2][9][12]

Percent Composition C: 10.57%, Bi: 61.28%, O: 28.15%[1][7]

Experimental Protocols: Synthesis
The synthesis of bismuth oxalate typically involves precipitation from a solution containing

bismuth(III) ions and oxalic acid. The specific form of the resulting oxalate (e.g., neutral, basic,

or hydrated) can be controlled by adjusting reaction conditions such as pH, temperature, and

reactant concentrations.

Protocol 1: Synthesis of Hydrated Bismuth Oxalate (Bi₂(C₂O₄)₃·7H₂O)[3]
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Reactants: Prepare a 0.2 M solution of bismuth nitrate in 1 M nitric acid and a 0.3 M solution

of oxalic acid.

Mixing: Progressively mix the two solutions with constant stirring. A white precipitate will

form.

Isolation: Filter the white precipitate from the solution.

Washing: Carefully wash the precipitate with deionized water to remove any unreacted

starting materials.

Drying and Storage: Dry the product at ambient temperature. To prevent partial dehydration,

store the resulting hydrated bismuth oxalate at 5°C.

Protocol 2: Synthesis of Basic Bismuth Oxalate (BiOHC₂O₄)[5]

Reactants: Utilize a production solution of bismuth nitrate (e.g., 400 g/L of bismuth and 100

g/L of free nitric acid) and oxalic acid dihydrate (H₂C₂O₄·2H₂O).

Precipitation: The precipitation is carried out by adding the oxalic acid to the bismuth nitrate

solution. The formation of BiOHC₂O₄ is favored at molar ratios of oxalate to bismuth between

0.95 and 1.0.

Temperature Control: The synthesis can be performed at various temperatures (e.g., 30–

50°C). The morphology of the resulting product is influenced by the temperature.

Isolation and Drying: The precipitate is filtered, washed, and dried.

Thermal Decomposition
The thermal decomposition of bismuth oxalate is a critical property, particularly for the

synthesis of bismuth-containing materials like bismuth oxide (Bi₂O₃), a compound with

applications in ceramics and electronics. The decomposition pathway is highly dependent on

the surrounding atmosphere.

In Air: When heated in an oxidizing atmosphere (air), hydrated bismuth oxalate first

undergoes dehydration in one or more steps. The anhydrous oxalate then decomposes to
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form bismuth oxide, often the metastable β-Bi₂O₃ phase, at temperatures around 270°C.[3]

[14]

Under Vacuum or Inert Atmosphere (Nitrogen): In a non-oxidizing environment, the

decomposition proceeds differently. After dehydration, the anhydrous bismuth oxalate
decomposes to form metallic bismuth (Bi) and carbon dioxide (CO₂).[3] This decomposition

typically occurs between 200°C and 300°C.[3][14] The resulting bismuth may be in the form

of nanoparticles, which can exhibit a lower melting point than bulk bismuth.[15][16][17]
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Caption: Thermal Decomposition Workflow of Bismuth Oxalate.

Relevance in Drug Development and Research
While bismuth oxalate itself is not a primary therapeutic agent, bismuth compounds, in

general, have a long history of use in medicine, particularly for treating gastrointestinal

disorders.[18] Bismuth salts, such as bismuth subsalicylate and bismuth subcitrate, are known

for their antibacterial and gastroprotective properties.[18][19]

Key Medical Applications of Bismuth Compounds:

Eradication of Helicobacter pylori: Bismuth compounds are a key component of quadruple

therapy regimens for eradicating H. pylori, the bacterium responsible for most peptic ulcers.

[19][20] They appear to work by inhibiting bacterial enzymes and preventing adhesion to the

gastric mucosa.

Treatment of Diarrhea: Bismuth subsalicylate is widely used to treat traveler's diarrhea due to

its antibacterial and anti-inflammatory effects.[19]

Gastroprotection: Bismuth salts can act as an antacid and form a protective layer over ulcers

and the stomach lining, shielding them from stomach acid.[19][20]

The study of bismuth oxalate is relevant to this field as it can serve as a well-defined

precursor for synthesizing bismuth oxide nanoparticles and other bismuth-containing materials.

These materials can be explored for their own antimicrobial properties or as drug delivery

vehicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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